Cas no 122418-78-4 (Dibenzo[b,e][1,4]dioxin,1,6-dibromo-2,7-dichloro-)

• Product Name: Dibenzo[b,e][1,4]dioxin,1,6-dibromo-2,7-dichloro-
• CAS No: 122418-78-4
• MF: C₁₂H₄Br₂Cl₂O₂
• MW: 410.872960090637
• CID: 157967
• PubChem ID: 180105
• Update Time: 2025-04-19

Dibenzo[b,e][1,4]dioxin,1,6-dibromo-2,7-dichloro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin,1,6-dibromo-2,7-dichloro-
• 1,6-dibromo-2,7-dichlorodibenzo-p-dioxin
• DTXSID60153602
• 1,6-dibromo,2,7-dichloro-dibenzo-dioxin
• 122418-78-4
• 1,6-Dibromo-2,7-dichlorooxanthrene
• Dibenzodioxin, 1,6-dibromo-, 2,7-dichloro-
• KVYOLMAQQRVDCL-UHFFFAOYSA-N

• Inchi： 1S/C12H4Br2Cl2O2/c13-9-5(15)1-3-7-11(9)18-8-4-2-6(16)10(14)12(8)17-7/h1-4H
• InChI Key： KVYOLMAQQRVDCL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1OC1C=CC(=C(C=1O2)Br)Cl)Cl

Computed Properties

• Exact Mass: 407.79552
• Monoisotopic Mass: 407.796
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 2.009
• Boiling Point: 452.5°Cat760mmHg
• Flash Point: 227.5°C
• Refractive Index: 1.683
• PSA: 18.46